5-bromo-N-(1,1-dimethylpropyl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-(1,1-dimethylpropyl)-2-furamide is a chemical compound that has been researched extensively for its potential applications in scientific research. It is commonly referred to as BDMPF and is a member of the furan family of compounds. BDMPF has been found to have several interesting properties that make it a useful tool for researchers in various fields.
Mechanism of Action
The mechanism of action of BDMPF is not fully understood. However, it is known to be a potent and selective inhibitor of the TASK-3 potassium channel. This channel is involved in the regulation of neuronal excitability and is therefore a potential target for the treatment of various neurological disorders.
Biochemical and physiological effects:
BDMPF has been found to have several biochemical and physiological effects. It has been shown to inhibit the TASK-3 potassium channel, which is involved in the regulation of neuronal excitability. This inhibition can lead to a decrease in neuronal activity and may therefore have potential applications in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of BDMPF is its potency and selectivity as an inhibitor of the TASK-3 potassium channel. This makes it a useful tool for researchers studying the role of this channel in various physiological processes. However, one limitation of BDMPF is its relatively low yield in the synthesis process. This can make it difficult to obtain large quantities of the compound for use in experiments.
Future Directions
There are several potential future directions for research involving BDMPF. One area of interest is the development of more efficient synthesis methods for the compound. This could lead to increased availability of BDMPF for use in experiments. Another potential direction is the investigation of the potential therapeutic applications of BDMPF in the treatment of neurological disorders. Finally, further research is needed to fully understand the mechanism of action of BDMPF and its effects on neuronal excitability.
Synthesis Methods
The synthesis of BDMPF is a complex process that involves several steps. The first step is the preparation of 5-bromo-2-furoic acid, which is then converted to 5-bromo-2-furoyl chloride. The final step involves the reaction of 5-bromo-2-furoyl chloride with 1,1-dimethylpropylamine to produce BDMPF. The overall yield of this process is around 50%.
Scientific Research Applications
BDMPF has been found to have several potential applications in scientific research. One of the most promising applications is in the field of neuroscience. BDMPF has been found to be a potent and selective inhibitor of the TASK-3 potassium channel. This channel is involved in the regulation of neuronal excitability and is therefore a potential target for the treatment of various neurological disorders.
properties
IUPAC Name |
5-bromo-N-(2-methylbutan-2-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO2/c1-4-10(2,3)12-9(13)7-5-6-8(11)14-7/h5-6H,4H2,1-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWWFAFKECXRNIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)NC(=O)C1=CC=C(O1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(2-methylbutan-2-yl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.